5-(2-chlorophenyl)-3-phenyl-1-tosyl-4,5-dihydro-1H-pyrazole

• IUPAC Name: 3-(2-chlorophenyl)-2-(4-methylphenyl)sulfonyl-5-phenyl-3,4-dihydropyrazole
• InChI: InChI=1S/C22H19ClN2O2S/c1-16-11-13-18(14-12-16)28(26,27)25-22(19-9-5-6-10-20(19)23)15-21(24-25)17-7-3-2-4-8-17/h2-14,22H,15H2,1H3
• InChI Key: HHDDIGSURDWFGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C(CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4Cl
• Molecular Formula: C22H19ClN2O2S
• Molecular Weight: 410.9 g/mol

Description

5-(2-chlorophenyl)-3-phenyl-1-tosyl-4,5-dihydro-1H-pyrazole, also known as CPTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuropharmacology. CPTP is a member of the pyrazole family, which is known for its diverse biological activities and therapeutic potential.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Techniques : Pyrazoline derivatives have been synthesized through various methods, including condensation/cyclisation reactions and reactions involving chalcones with hydrazine hydrate in the presence of acids. These processes highlight the chemical versatility and adaptability of pyrazoline compounds in synthetic chemistry (Loh et al., 2013).

• Crystal and Molecular Structure : Studies employing X-ray single crystal diffraction and spectral analyses (FTIR, NMR) have elucidated the molecular structures of these compounds, revealing details such as dihedral angles between rings and conformational aspects (Prabhudeva et al., 2017).

Biological Activities

• Antimicrobial Activity : Pyrazoline derivatives have been evaluated for their antimicrobial potential against various bacterial and fungal strains. The structure-activity relationship is a key focus, with specific substitutions on the pyrazoline ring influencing antimicrobial efficacy (B'Bhatt & Sharma, 2017).

• Anti-inflammatory and Anticancer Properties : Some studies have investigated the anti-inflammatory and anticancer activities of pyrazoline derivatives, suggesting their potential as therapeutic agents. The mechanisms of action often involve inhibition of key enzymes or interactions with cellular targets, indicating the therapeutic promise of these compounds (Gomha et al., 2014).

• Corrosion Inhibition : Research has also explored the application of pyrazoline derivatives as corrosion inhibitors for metals in acidic environments. These studies provide insights into the protective capabilities of such compounds and their potential industrial applications (Saraswat & Yadav, 2020).